Cas no 78429-89-7 (2-methylpentane-3-sulfonyl chloride)

• Product Name: 2-methylpentane-3-sulfonyl chloride
• CAS No: 78429-89-7
• MF: C₆H₁₃ClO₂S
• MW: 184.684220075607
• MDL: MFCD16671639
• CID: 5226243
• PubChem ID: 24975077
• Update Time: 2026-03-07

2-methylpentane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pentanesulfonyl chloride, 2-methyl-
• 2-Methylpentane-3-sulfonyl chloride
• 2-methylpentane-3-sulfonyl chloride

• MDL： MFCD16671639
• Inchi： 1S/C6H13ClO2S/c1-4-6(5(2)3)10(7,8)9/h5-6H,4H2,1-3H3
• InChI Key： RSRIDXKOQSSNAE-UHFFFAOYSA-N
• SMILES： CC(C)C(S(Cl)(=O)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-methylpentane-3-sulfonyl chloride

2-Methylpentane-3-sulfonyl Chloride (CAS No. 78429-89-7): Properties, Applications, and Industry Insights

2-Methylpentane-3-sulfonyl chloride (CAS No. 78429-89-7) is a specialized sulfonyl chloride derivative with significant importance in organic synthesis and pharmaceutical intermediates. This compound, characterized by its branched alkyl chain and reactive sulfonyl chloride group, serves as a versatile building block in various chemical transformations. Its molecular formula C₆H₁₃ClO₂S and molecular weight 184.68 g/mol make it particularly useful for introducing sulfonyl functionalities into target molecules.

The physical properties of 2-methylpentane-3-sulfonyl chloride include its typical appearance as a colorless to pale yellow liquid with a distinctive odor. Its chemical reactivity stems from the electrophilic nature of the sulfonyl chloride group, which readily participates in nucleophilic substitution reactions. This characteristic makes it valuable for creating sulfonamide derivatives, a class of compounds with wide-ranging applications in medicinal chemistry and material science. Recent studies have highlighted its potential in developing novel biologically active compounds, aligning with current research trends in drug discovery.

In pharmaceutical applications, 2-methylpentane-3-sulfonyl chloride CAS 78429-89-7 serves as a key intermediate for synthesizing various therapeutic agents. Its branched structure contributes to enhanced metabolic stability in drug molecules, addressing one of the major challenges in modern drug development. The compound's utility extends to the preparation of sulfonamide-based inhibitors, which have gained attention in targeting specific enzymes involved in disease pathways. This aligns with the growing interest in precision medicine and targeted therapies, topics frequently searched in scientific databases and AI platforms.

The synthesis of 2-methylpentane-3-sulfonyl chloride typically involves the chlorosulfonation of the corresponding hydrocarbon precursor. Industrial production requires careful control of reaction conditions to ensure high purity and yield. Quality parameters for this compound include assay percentage (typically ≥95%), moisture content, and absence of impurities that might affect downstream applications. Analytical techniques such as gas chromatography and NMR spectroscopy are commonly employed for characterization, reflecting current industry standards for chemical quality control.

Beyond pharmaceuticals, 2-methylpentane-3-sulfonyl chloride 78429-89-7 finds applications in material science, particularly in the modification of polymer surfaces. The compound's ability to introduce sulfonyl groups onto polymeric matrices enables the creation of materials with tailored surface properties. This has implications for developing advanced functional materials with specific wettability, adhesion, or biocompatibility characteristics—areas of intense research interest as evidenced by recent scientific publications and patent filings.

From a market perspective, the demand for high-purity 2-methylpentane-3-sulfonyl chloride has shown steady growth, driven by expanding applications in life sciences and specialty chemicals. Manufacturers focus on developing efficient synthetic routes and purification methods to meet the stringent requirements of end-users. The compound's niche applications in asymmetric synthesis and chiral auxiliaries preparation have attracted attention from researchers working on stereoselective transformations, a hot topic in contemporary organic chemistry.

Handling 2-methylpentane-3-sulfonyl chloride CAS no 78429-89-7 requires standard laboratory precautions for reactive chemical compounds. Proper storage conditions include protection from moisture and maintenance at recommended temperatures to preserve stability. These considerations reflect the broader industry emphasis on chemical safety and sustainable practices, topics that frequently appear in professional forums and regulatory discussions.

Recent advancements in flow chemistry have opened new possibilities for the safer and more efficient use of 2-methylpentane-3-sulfonyl chloride in continuous manufacturing processes. This technological innovation addresses common challenges associated with handling reactive intermediates while improving process control and scalability. The integration of such modern techniques demonstrates how traditional compounds like 78429-89-7 continue to find relevance in cutting-edge chemical applications.

Environmental considerations for 2-methylpentane-3-sulfonyl chloride include proper waste management and disposal methods in compliance with regulatory guidelines. The chemical industry's growing focus on green chemistry principles has prompted research into more sustainable alternatives for sulfonylation reactions, though 2-methylpentane-3-sulfonyl chloride remains important for specific applications where its unique properties are indispensable.

In analytical applications, derivatives of 2-methylpentane-3-sulfonyl chloride 78429-89-7 serve as useful reagents for chromatography and spectrometry. The compound's ability to form stable derivatives with various functional groups makes it valuable for analytical method development, particularly in the detection and quantification of complex molecules. This aligns with current trends in analytical chemistry that emphasize sensitivity and specificity in measurement techniques.

The future outlook for 2-methylpentane-3-sulfonyl chloride CAS No. 78429-89-7 appears promising, with potential applications emerging in areas such as bioconjugation chemistry and proteomics research. As scientific understanding of biological systems advances, the demand for specialized reagents like this sulfonyl chloride derivative is expected to grow. Ongoing research into its reactivity patterns and novel applications ensures its continued relevance in the evolving landscape of chemical sciences.